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Compound Name: 4'-Acetoxy-5-chlorovalerophenone
CAS No.: 898786-94-2
Cat. No.: B1293221
Get Quote
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An In-Depth Technical Guide to 4'-Acetoxy-5-chlorovalerophenone

Abstract

This technical guide provides a comprehensive scientific overview of 4'-Acetoxy-5-
chlorovalerophenone, a multi-functional aromatic ketone. Designed for researchers,
chemists, and professionals in drug development, this document delves into the compound's
chemical identity, a proposed synthesis methodology rooted in established organic chemistry
principles, its predicted spectroscopic profile, and critical safety protocols. By integrating
theoretical knowledge with practical insights, this guide serves as an authoritative resource for
understanding and utilizing this compound as a versatile chemical intermediate.

Chemical Identity and Nomenclature

4'-Acetoxy-5-chlorovalerophenone is a derivative of valerophenone, featuring an acetoxy
substituent on the phenyl ring and a terminal chlorine atom on the pentanoyl chain. This unique
combination of ester, aromatic ketone, and alkyl halide functional groups makes it a valuable
building block in synthetic chemistry.
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Identifier Value Source
4-(5-chloropentanoyl)phenyl

IUPAC Name (4 P yhpheny) PubChem (analogous)
acetate
4'-Acetoxy-5-

Common Name

chlorovalerophenone

CAS Number 898786-94-2 Beijing Hwrk Chemical
Molecular Formula C13H15ClOs3 Beijing Hwrk Chemical[1]
Molecular Weight 254.71 g/mol PubChem|[2]
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03 [label="0"1;
C13 [label="C"];

// Aromatic Ring

Cl -- C2 [len=1.5];
C2 -- C3 [len=1.5];
C3 -- C4 [len=1.5];
C4 -- C5 [len=1.5];
C5 -- C6 [len=1.5];
C6 -- C1 [len=1.5];

// Acyl Chain

Cl -- C7 [len=1.5];

C7 -- 01 [len=1.5, style=double];
C7 -- C8 [len=1.5];

C8 -- (€9 [len=1.5];

C9 -- C10 [len=1.5];

Cl10 -- C11 [len=1.5]1;

C1l1 -- CU [len=1.5];

// Acetoxy Group

C4 -- 02 [len=1.5];

02 -- C12 [len=1.5];

Cl2 -- 03 [len=1.5, style=double];
Cl12 -- C13 [len=1.5];

// Define positions for clarity
Cl [pos="0,0!"1;

C2 [pos="-1.3,-0.75!"];

C3 [pos="-1.3,-2.25!"];
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C4 [pos="0,-3!"];

C5 [pos="1.3,-2.25!"];
C6 [pos="1.3,-0.75!"];
C7 [pos="0,1.5!"];

01 [pos="-0.75,2.5!"];
C8 [pos="1.5,2.25!"];

C9 [pos="1.5,3.75!"];
C10 [pos="3,4.5!"];

Cll [pos="3,6!"];

Cl [pos="4.5,6.75!"1;

02 [pos="0,-4.5!'"];

C12 [pos="-1.5,-5.25!"];
03 [pos="-1.5,-6.5!"];
C13 [pos="-2.75,-4.5!1"];
¥

Caption: 2D Structure of 4'-Acetoxy-5-chlorovalerophenone.

Synthesis Protocol: A Mechanistic Approach

The most logical and established method for synthesizing 4'-Acetoxy-5-chlorovalerophenone
is through a Friedel-Crafts acylation reaction. This electrophilic aromatic substitution reaction
involves the acylation of an activated aromatic ring with an acyl chloride in the presence of a
strong Lewis acid catalyst.[3]

Principle: The synthesis proceeds by reacting 4-acetoxybenzene (phenyl acetate) with 5-
chlorovaleroyl chloride. Aluminum chloride (AICI3) is employed as the Lewis acid catalyst to
generate a highly electrophilic acylium ion, which is then attacked by the electron-rich phenyl
acetate ring.[4]
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Caption: Proposed workflow for the synthesis of 4'-Acetoxy-5-chlorovalerophenone.

© 2026 BenchChem. All rights reserved. 5/14 Tech Support


https://www.benchchem.com/product/b1293221/docs?utm_src=pdf-body-img#iupac-name-for-4-acetoxy-5-chlorovalerophenone
https://www.benchchem.com/product/b1293221/docs?utm_src=pdf-body#iupac-name-for-4-acetoxy-5-chlorovalerophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Detailed Experimental Protocol

Reagents & Equipment:

4-Acetoxybenzene (Phenyl acetate)

e 5-Chlorovaleroyl chloride

e Anhydrous Aluminum Chloride (AICI3)

e Anhydrous Dichloromethane (DCM)

» Concentrated Hydrochloric Acid (HCI)

o Saturated Sodium Bicarbonate (NaHCOs) solution
e Brine (saturated NaCl solution)

e Anhydrous Sodium Sulfate (NazSOa)

 Silica Gel for column chromatography

e Round-bottom flask with magnetic stirrer, addition funnel, and nitrogen inlet
o Standard glassware for work-up and purification
Procedure:

e Setup: A dry, three-necked round-bottom flask is charged with anhydrous aluminum chloride
(1.2 equivalents) and anhydrous DCM under a nitrogen atmosphere. The suspension is
cooled to 0°C in an ice bath.

e Acylium lon Formation: A solution of 5-chlorovaleroyl chloride (1.0 equivalent) in anhydrous
DCM is added dropwise to the stirred AICIs suspension. The mixture is stirred for 20-30
minutes at 0°C to allow for the formation of the acylium ion complex.[5]

e Acylation: A solution of 4-acetoxybenzene (1.0 equivalent) in anhydrous DCM is added
dropwise via an addition funnel over 30 minutes, maintaining the temperature at 0°C.
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e Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm
to room temperature and stirred for 2-4 hours, or until TLC analysis indicates the
consumption of the starting material.

o Work-up (Quenching): The reaction flask is cooled again to 0°C, and the reaction is carefully
guenched by slowly pouring the mixture over crushed ice containing concentrated HCI. This
step hydrolyzes the aluminum complexes and destroys any remaining catalyst.[3]

o Extraction: The mixture is transferred to a separatory funnel. The organic layer is separated,
and the aqueous layer is extracted twice with DCM or ethyl acetate.

e Washing: The combined organic layers are washed sequentially with cold water, saturated
NaHCOs solution (to neutralize any remaining acid), and finally with brine.

e Drying and Concentration: The organic layer is dried over anhydrous NazSOa, filtered, and
the solvent is removed under reduced pressure using a rotary evaporator.

 Purification: The resulting crude oil or solid is purified by flash column chromatography on
silica gel using a suitable eluent system (e.g., a hexane/ethyl acetate gradient) to yield the
pure 4'-Acetoxy-5-chlorovalerophenone.

Causality Behind Experimental Choices:

o Anhydrous Conditions: Friedel-Crafts reactions are highly sensitive to moisture, as water will
react with and deactivate the aluminum chloride catalyst.

» Stoichiometric Catalyst: Unlike some catalytic reactions, Friedel-Crafts acylation requires a
stoichiometric amount (or slight excess) of AlCIs. This is because the product, an aromatic
ketone, is a Lewis base and forms a stable complex with AICIs, effectively removing it from
the catalytic cycle.[3] The aqueous acid work-up is required to break this complex and
liberate the final product.

o Ortho/Para-Directing Group: The acetoxy group on the phenyl acetate starting material is an
ortho-, para-directing group. Acylation is expected to occur predominantly at the para-
position due to reduced steric hindrance compared to the ortho-positions, leading to the
desired 4'-substituted product.
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Spectroscopic Characterization (Predicted)

Structural elucidation and confirmation rely on a combination of spectroscopic techniques.[6]
While experimental data for this specific molecule is not readily available in public databases, a
highly accurate predicted profile can be generated based on the known effects of its constituent

functional groups.[7][8]
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Technique Predicted Data Interpretation
Aromatic protons ortho to the
carbony! will be downfield.
Aromatic protons ortho to the
6 ~7.9-8.1(d, 2H), 5 ~7.2-7.4 _ _
acetoxy group will be upfield.
(d, 2H), 6 ~3.6 (t, 2H), 6 ~3.0 ,
1H NMR The CH:z adjacent to Cl and
(t, 2H), 6 ~2.3 (s, 3H),  ~1.8- _
the CH2z adjacent to the
2.0 (m, 4H) _ _
carbonyl will appear as triplets.
The acetoxy methyl group will
be a singlet.
The ketone carbonyl carbon is
0 ~197 (C=0, ketone), 6 ~169 o )
significantly downfield.[9] The
(C=0, ester), 6 ~155, ~131, o
i ester carbonyl is slightly
~129, ~122 (Aromatic C), & ] )
13C NMR upfield. Aromatic carbons show
~44 (CH2-Cl), 6 ~38 (CH2- o )
) ] characteristic shifts. The
C=0), 6 ~30, ~24 (Aliphatic ) o
carbon bearing the chlorine is
CHz2), & ~21 (CHs, ester) )
also deshielded.
Two distinct carbonyl peaks
are expected. The aromatic
~3050 (Aromatic C-H), ~2950 ketone C=0 stretch is at a
(Aliphatic C-H), ~1760 (C=0, lower frequency than a
IR (cm™1) Ester), ~1685 (C=0, Ketone), saturated ketone due to
~1600 (C=C, Aromatic), ~1200  conjugation with the phenyl
(C-0, Ester), ~750 (C-CI) ring.[10][11] The ester C=0
stretch appears at a higher
frequency.
The molecular ion peak will
appear as a doublet due to the
isotopic abundance of 3°Cl and
Mass Spec. M+ at m/z 254/256 (3:1 ratio) 37Cl. Key fragments would

arise from alpha-cleavage next
to the ketone and loss of the

acetoxy group.
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Safety, Handling, and Disposal

As a halogenated aromatic ketone, 4'-Acetoxy-5-chlorovalerophenone requires careful
handling. While a specific Safety Data Sheet (SDS) is not available, a hazard assessment can
be made based on analogous compounds.[12][13]

General Hazards:
o [Irritation: Likely to be an irritant to the skin, eyes, and respiratory tract.

o Toxicity: Haloketones can be lachrymatory and toxic if ingested, inhaled, or absorbed
through the skin.[13]

o Reactivity: Ketones can react with reducing agents, and the alkyl halide moiety can react
with nucleophiles.[12]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.[14]

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).

Skin Protection: A lab coat should be worn. Ensure no skin is exposed.

Respiratory Protection: All handling of the solid or concentrated solutions should be
performed in a certified chemical fume hood to avoid inhalation of dust or vapors.[15]

Storage and Handling:
o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[16]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
reducing agents.

» Use bottle carriers for transport and avoid storing containers near the edge of benches.[14]

Spill and Emergency Procedures:
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o Minor Spill: In a fume hood, absorb the spill with an inert material (e.g., vermiculite, sand).
Place the contaminated material in a sealed container for disposal.

» Major Spill: Evacuate the area and contact institutional safety personnel.

o Exposure: In case of skin contact, wash immediately with soap and water. For eye contact,
flush with copious amounts of water for at least 15 minutes and seek medical attention.

Disposal:

» Dispose of chemical waste in accordance with all local, state, and federal regulations. Do not
pour down the drain.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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